Cas no 1368691-39-7 (2H-Indol-2-one, 3-(2-aminoethyl)-1,3-dihydro-5-(1-methylethyl)-)

• Product Name: 2H-Indol-2-one, 3-(2-aminoethyl)-1,3-dihydro-5-(1-methylethyl)-
• CAS No: 1368691-39-7
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 5251432
• Update Time: 2025-06-09

2H-Indol-2-one, 3-(2-aminoethyl)-1,3-dihydro-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Indol-2-one, 3-(2-aminoethyl)-1,3-dihydro-5-(1-methylethyl)-

• Inchi： 1S/C13H18N2O/c1-8(2)9-3-4-12-11(7-9)10(5-6-14)13(16)15-12/h3-4,7-8,10H,5-6,14H2,1-2H3,(H,15,16)
• InChI Key： DUJULJRXIHGUKP-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C(C)C)C=C2)C(CCN)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 2H-Indol-2-one, 3-(2-aminoethyl)-1,3-dihydro-5-(1-methylethyl)-

Introduction to 2H-Indol-2-one, 3-(2-aminoethyl)-1,3-dihydro-5-(1-methylethyl) and Its Significance in Modern Chemical Biology

The compound with the CAS number 1368691-39-7, identified as 2H-Indol-2-one, 3-(2-aminoethyl)-1,3-dihydro-5-(1-methylethyl), represents a fascinating molecule in the realm of chemical biology. This heterocyclic compound, featuring a unique structural framework, has garnered attention due to its potential applications in pharmaceutical research and drug development. The intricate arrangement of functional groups within its molecular structure suggests a versatile platform for further chemical manipulation and biological exploration.

At the core of this compound's identity is its indole backbone, a scaffold widely recognized for its prevalence in bioactive natural products and synthetic pharmaceuticals. The presence of a 2H-indol-2-one core imparts specific electronic and steric properties that can be leveraged in designing molecules with tailored biological activities. Additionally, the substitution pattern, including a 3-(2-aminoethyl) side chain and a 5-(1-methylethyl) group, introduces reactive sites that may participate in various biochemical interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such molecules with biological targets. The 3-(2-aminoethyl) moiety, for instance, could serve as a hydrogen bond acceptor or participate in salt bridge formation, while the 5-(1-methylethyl) group may influence the molecule's solubility and metabolic stability. These features make this compound an attractive candidate for further investigation.

In the context of drug discovery, indole derivatives have been extensively studied for their pharmacological properties. The 2H-indol-2-one scaffold is particularly noteworthy due to its role as a precursor in the synthesis of various bioactive compounds. Researchers have explored its potential in developing treatments for neurological disorders, infectious diseases, and inflammatory conditions. The unique structural features of 2H-Indol-2-one, 3-(2-aminoethyl)-1,3-dihydro-5-(1-methylethyl) may contribute to its efficacy in modulating specific biological pathways.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the indole ring system, followed by functional group modifications to introduce the desired substitutions. Advances in catalytic methods have also enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. Such innovations are crucial for translating promising chemical entities into viable therapeutic agents.

One of the most compelling aspects of this compound is its potential as a building block for drug candidates. By modifying specific functional groups or introducing additional moieties, chemists can generate libraries of derivatives with diverse biological profiles. High-throughput screening techniques combined with machine learning algorithms allow researchers to rapidly identify promising candidates from these libraries. This approach accelerates the drug discovery process and increases the likelihood of identifying novel therapeutics.

The 3-(2-aminoethyl) side chain is particularly interesting from a biochemical perspective. Aminoethyl groups are commonly found in peptides and proteins, suggesting that this compound may interact with biomolecules through non-covalent bonds. Such interactions could be exploited to develop molecules that modulate protein-protein interactions or enzyme activity. Furthermore, the presence of two chiral centers provides opportunities for designing enantiomerically pure compounds, which often exhibit enhanced pharmacological properties.

Evaluation of 2H-Indol-2-one, 3-(2-aminoethyl)-1,3-dihydro-5-(1-methylethyl) in cellular assays has revealed intriguing biological activities. Preliminary studies suggest that it may exhibit anti-inflammatory effects by inhibiting key signaling pathways involved in immune responses. Additionally, its structural similarity to known bioactive indole derivatives hints at potential applications in treating neurological disorders or cancer. These findings underscore the importance of exploring novel chemical entities like this one.

The future prospects for this compound are promising, given its unique structural features and potential biological activities. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating these findings into tangible benefits for patients worldwide.

In conclusion,2H-Indol-2-one, 3-(2-aminoethyl)-1,3-dihydro-5-(1-methylethyl) (CAS no. 1368691-39-7) represents a significant advancement in chemical biology with implications for drug discovery and therapeutic development. Its intricate structure and versatile functional groups make it an exciting candidate for further exploration. As research continues to uncover new applications for this compound, it is poised to play a crucial role in shaping the future of medicine.